Cas no 51988-21-7 (2-[bis(2-hydroxyethyl)amino]ethanol;4-[[4-[(2z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]phenyl]diazenyl]benzenesulfonic Acid)

• Product name: 2-[bis(2-hydroxyethyl)amino]ethanol;4-[[4-[(2z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]phenyl]diazenyl]benzenesulfonic Acid
• CAS No: 51988-21-7
• MF: C₂₈H₃₁N₅O₇S
• MW: 581.640045404434
• CID: 1575416
• PubChem ID: 135713846

2-[bis(2-hydroxyethyl)amino]ethanol;4-[[4-[(2z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]phenyl]diazenyl]benzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• p-((4-((2-Hydroxy-1-naphthyl)azo)phenyl)azo)benzenesulphonic acid,compound with 2,2',2''-nitrilotriethanol (1:1)
• 4-[(E)-{4-[(2Z)-2-(2-oxonaphthalen-1(2H)-ylidene)hydrazinyl]phenyl}diazenyl]benzenesulfonic acid - 2,2',2''-nitrilotriethanol (1:1)
• 2-[bis(2-hydroxyethyl)amino]ethanol,4-[[4-[(2Z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]phenyl]diazenyl]benzenesulfonic acid
• 2-[bis(2-hydroxyethyl)amino]ethanol
• 4-[[4-[(2Z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]phenyl]diazenyl]benzenesulfonic acid
• 51988-21-7
• EINECS 257-582-6
• 2-[bis(2-hydroxyethyl)amino]ethanol;4-[[4-[(2z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]phenyl]diazenyl]benzenesulfonic Acid

• Inchi： InChI=1S/C22H16N4O4S.C6H15NO3/c27-21-14-5-15-3-1-2-4-20(15)22(21)26-25-17-8-6-16(7-9-17)23-24-18-10-12-19(13-11-18)31(28,29)30;8-4-1-7(2-5-9)3-6-10/h1-14,27H,(H,28,29,30);8-10H,1-6H2
• InChI Key： CIXZWJNXFJJLHF-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC(=C2N=NC3=CC=C(C=C3)N=NC4=CC=C(C=C4)S(=O)(=O)O)O.C(CO)N(CCO)CCO

Computed Properties

• Exact Mass: 581.19463
• Monoisotopic Mass: 581.19441952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 793
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196Ų

Experimental Properties

• PSA: 187.97